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Cat. No.: B1670765 Get Quote

Technical Support Center: Disodium Sebacate
Dispersion in Greases
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

preventing the agglomeration of disodium sebacate (DSS) particles in grease formulations.

Troubleshooting Guide
This guide addresses common issues encountered during the incorporation of disodium
sebacate into grease, focusing on preventing particle agglomeration.
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Problem Potential Cause Recommended Solution

Visible Agglomerates or Lumps

in Final Grease Product

1. Inadequate Dispersion

During Manufacturing:

Insufficient mechanical

shearing to break down DSS

particles.[1] 2. Improper

Addition Temperature: Adding

DSS at a temperature where it

has low solubility or promotes

rapid crystal growth. 3. High

Moisture Content: Presence of

water can facilitate

agglomeration of the salt

particles.

1. Optimize

Milling/Homogenization:

Employ high-shear mixing, a

colloid mill, or a homogenizer

to ensure uniform dispersion of

DSS particles. This breaks

down solid particles and

creates a stable gel structure.

[1] 2. Controlled Cooling

Addition: Introduce DSS during

the cool-down phase of the

grease manufacturing process,

ensuring the temperature is

optimal for dispersion without

causing shock cooling. 3.

Ensure Anhydrous Conditions:

Use dry base oils and

thickeners. If necessary, apply

a vacuum during the heating

phase to remove excess

moisture.

Poor Corrosion Inhibition

Performance

1. Particle Agglomeration:

Clumped DSS particles have

reduced surface area, leading

to less effective corrosion

protection. 2. Incompatibility

with Other Additives:

Interactions with other

additives may reduce the

effectiveness of DSS.

1. Improve Dispersion: Follow

the recommendations for

optimizing milling and

homogenization. Consider the

use of a suitable dispersant. 2.

Formulation Compatibility

Study: Conduct compatibility

tests with all grease

components. Some additives

may compete for surface

activity.

Clogging of Filters and

Dispensing Equipment

1. Large Agglomerates:

Presence of large DSS

agglomerates or other solid

1. Particle Size Analysis: Use

methods like ASTM D7718 for

in-service grease sampling and

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.ewprocess.com/wp-content/uploads/APV-homogenizer-Lubricating-Grease-Processing_US.pdf
https://www.ewprocess.com/wp-content/uploads/APV-homogenizer-Lubricating-Grease-Processing_US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


particles can block fine-mesh

filters and narrow dispensing

nozzles.[2]

subsequent particle size

analysis to identify the extent

of the issue.[2][3][4] 2.

Implement Filtration during

Manufacturing: Consider a

final filtration step after

homogenization to remove any

remaining large particles.

Increased Noise in Bearing

Tests

1. Undispersed Particles: Even

soft agglomerates of additives

like DSS can cause an

increase in bearing noise when

they are over-rolled.

1. Refine Manufacturing

Process: Enhance the milling

or homogenization step to

reduce the size of DSS

particles and ensure they are

evenly distributed throughout

the grease matrix.[1]

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of disodium sebacate agglomeration in grease?

A1: The primary cause of disodium sebacate (DSS) agglomeration is often insufficient

dispersion during the manufacturing process.[1] DSS is a solid powder that needs to be evenly

distributed throughout the grease's base oil and thickener matrix. Without adequate mechanical

shearing (e.g., milling or homogenization), the particles can stick together, forming larger

clumps. Other contributing factors can include the presence of moisture, which can promote the

clumping of salt particles, and improper addition temperature during manufacturing.

Q2: At what stage of grease manufacturing should disodium sebacate be added?

A2: Disodium sebacate should typically be added during the cool-down phase of the grease

manufacturing process. Adding it at too high a temperature can lead to undesirable reactions or

solubility issues, while adding it to a completely cooled and structured grease can make

dispersion difficult. The exact temperature should be optimized for the specific grease

formulation.
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Q3: What manufacturing techniques can be used to improve the dispersion of disodium
sebacate?

A3: High-shear mixing, colloid milling, and homogenization are effective techniques for

improving the dispersion of solid additives like disodium sebacate in grease.[1] These

methods apply significant mechanical force to break down particle agglomerates and distribute

them uniformly. Homogenization, in particular, can create a stable and uniform gel structure.[1]

Q4: Are there any additives that can help prevent the agglomeration of disodium sebacate?

A4: Yes, the use of dispersants can help prevent particle agglomeration. Dispersants are

surface-active agents that adsorb onto the surface of particles, creating a steric or electrostatic

barrier that prevents them from sticking together. For a salt like disodium sebacate in a non-

polar medium like grease, an oil-soluble dispersant with a polar head group would be most

effective. Ashless dispersants, such as those based on polyisobutenyl succinic anhydride, are

commonly used in lubricant formulations.[5]

Q5: How can I test for the presence of disodium sebacate agglomerates in my grease?

A5: Several methods can be used to detect and quantify particles in grease:

Visual Inspection: The simplest method is to visually inspect a thin film of the grease for any

lumps or graininess.

Microscopy: A small sample of the grease can be viewed under a microscope to observe the

particle size and distribution.

ASTM D7718: This standard practice provides a method for obtaining representative in-

service grease samples for analysis.[2][4]

DIN 51813: This standard describes a method for the quantitative determination of solids in

lubricating greases larger than 25 µm.[6]

Particle Counters: Automated particle counters can provide detailed information on the size

and distribution of particles in a grease sample that has been diluted in a suitable solvent.[7]

Experimental Protocols
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Protocol 1: Evaluation of Dispersant Efficacy
Objective: To determine the effectiveness of different dispersants in preventing the

agglomeration of disodium sebacate in a grease formulation.

Methodology:

Grease Preparation: Prepare a base grease formulation without disodium sebacate.

Sample Preparation: Divide the base grease into several batches. To each batch, add a

different dispersant at a predetermined concentration (e.g., 0.5%, 1.0%, 1.5% by weight).

Include a control batch with no dispersant.

DSS Incorporation: While mixing, add a standard amount of disodium sebacate powder to

each batch during the cool-down phase at a consistent temperature.

Homogenization: Subject each batch to the same homogenization process (e.g., three

passes through a colloid mill at a specific gap setting).

Particle Size Analysis: After a set aging period (e.g., 24 hours), take a representative sample

from each batch and analyze the particle size distribution using a particle counter after

appropriate dilution.

Performance Testing: Conduct corrosion inhibition tests (e.g., ASTM D1743) on each batch

to ensure the dispersant does not negatively impact the performance of the disodium
sebacate.

Protocol 2: Particle Size Analysis using Microscopic
Method
Objective: To visually assess the degree of agglomeration of disodium sebacate particles in a

grease sample.

Methodology:

Sample Preparation: Place a small, representative sample of the grease onto a clean

microscope slide.
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Thin Film Creation: Gently press a coverslip over the grease sample to create a thin, uniform

film.

Microscopic Examination: Examine the slide under a light microscope at various

magnifications (e.g., 100x, 400x).

Image Analysis: Capture images of representative areas. Use image analysis software to

measure the size of the largest agglomerates and estimate the overall particle size

distribution.

Comparison: Compare the images and data from different grease batches to assess the

effectiveness of various formulation or processing changes.
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Caption: Experimental workflow for evaluating dispersant efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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